4-Cycloheptyloxybenzaldehyde
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Description
4-Cycloheptyloxybenzaldehyde is an aromatic aldehyde derivative characterized by a cycloheptyloxy substituent at the para position of the benzaldehyde core. This compound belongs to a class of benzaldehydes widely studied for their pharmacological and synthetic utility, particularly as intermediates in medicinal chemistry . The cycloheptyl group introduces steric bulk and lipophilicity, distinguishing it from simpler benzaldehyde derivatives like 4-hydroxybenzaldehyde.
Properties
Molecular Formula |
C14H18O2 |
|---|---|
Molecular Weight |
218.29 g/mol |
IUPAC Name |
4-cycloheptyloxybenzaldehyde |
InChI |
InChI=1S/C14H18O2/c15-11-12-7-9-14(10-8-12)16-13-5-3-1-2-4-6-13/h7-11,13H,1-6H2 |
InChI Key |
WWNDLVHXISJUEH-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCC(CC1)OC2=CC=C(C=C2)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 4-cycloheptyloxybenzaldehyde with key analogs, focusing on structural features, physicochemical properties, reactivity, and applications.
Structural and Physicochemical Properties
Key Observations :
- Reactivity : Unlike 4-(bromomethyl)benzaldehyde, which is highly electrophilic, 4-cycloheptyloxybenzaldehyde is more stable due to the absence of reactive leaving groups. This makes it less suitable for alkylation but more robust in condensation reactions (e.g., Schiff base formation) .
- Solubility : The cycloheptyl group reduces aqueous solubility compared to 4-hydroxybenzaldehyde, necessitating organic solvents (e.g., DMSO, THF) for handling .
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